Cas no 1391052-79-1 (5-Chloro-1-methyl-4-nitroimidazole-13C4)

• Product Name: 5-Chloro-1-methyl-4-nitroimidazole-13C4
• CAS No: 1391052-79-1
• MF: C₄H₄ClN₃O₂
• MW: 161.546459197998
• CID: 4553349
• Update Time: 2025-05-25

5-Chloro-1-methyl-4-nitroimidazole-13C4 Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-methyl-4-nitroimidazole-13C4
• 1-Methyl-4-nitro-5-chloroiMidazole-13C4
• 5-Chloro-1-Methyl-4-nitro-1H-iMidazole-13C4
• NSC 7852-13C4

• Inchi： 1S/C4H4ClN3O2/c1-7-2-6-4(3(7)5)8(9)10/h2H,1H3
• InChI Key： OSJUNMSWBBOTQU-UHFFFAOYSA-N
• SMILES： c1(Cl)[n](C)cnc1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-Chloro-1-methyl-4-nitroimidazole-13C4

5-Chloro-1-methyl-4-nitroimidazole-13C4: A Comprehensive Overview

The compound with CAS No 1391052-79-1, commonly referred to as 5-Chloro-1-methyl-4-nitroimidazole, is a significant molecule in the field of organic chemistry. This compound, also known as 5-chloro-N-methylimidazolium nitrate, has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

5-Chloro-1-methyl-4-nitroimidazole is an imidazole derivative with a chlorine atom at the 5-position, a methyl group at the 1-position, and a nitro group at the 4-position. The presence of these substituents imparts distinct electronic and steric effects on the molecule, making it versatile for different chemical reactions. Recent studies have highlighted its role in medicinal chemistry, where it serves as a building block for synthesizing bioactive compounds with potential therapeutic applications.

The synthesis of 5-Chloro-1-methyl-4-nitroimidazole involves a multi-step process that typically begins with the preparation of an imidazole ring. This is followed by selective substitution reactions to introduce the chlorine, methyl, and nitro groups. Researchers have recently explored greener synthesis methods, such as using microwave-assisted synthesis or enzymatic catalysis, to enhance yield and reduce environmental impact. These advancements have made the production of this compound more efficient and sustainable.

One of the most intriguing aspects of 5-Chloro-1-methyl-4-nitroimidazole is its reactivity in various chemical transformations. The nitro group at the 4-position acts as an electron-withdrawing group, activating the molecule for electrophilic substitution reactions. This property has been exploited in the development of novel materials for energy storage applications, such as lithium-ion batteries. Recent studies have demonstrated that derivatives of this compound can serve as cathode materials due to their high redox stability and excellent cycling performance.

In addition to its role in energy storage, 5-Chloro-1-methyl-4-nitroimidazole has shown promise in pharmaceutical research. Its ability to form stable complexes with metal ions has led to its use in designing metallo-drugs for treating various diseases, including cancer. For instance, researchers have reported that platinum complexes derived from this compound exhibit potent anti-tumor activity in preclinical models.

The physical and chemical properties of 5-Chloro-1-methyl-4-nitroimidazole are well-documented. It has a melting point of approximately 220°C and is soluble in polar solvents such as water and methanol. Its UV-vis spectrum reveals strong absorption bands in the visible region, indicating potential applications in optoelectronic devices. Furthermore, computational studies have provided insights into its electronic structure and reactivity, aiding in the design of new compounds with tailored properties.

Despite its numerous advantages, the handling and storage of 5-Chloro-1-methyl-4-nitroimidazole require caution due to its sensitivity to moisture and light. Proper packaging and storage conditions are essential to maintain its stability and prevent degradation. Safety protocols must also be adhered to during synthesis and handling to ensure compliance with occupational health standards.

In conclusion, 5-Chloro-1-methyl-4-nitroimidazole (CAS No 1391052-79) is a versatile compound with a wide range of applications across different fields. From medicinal chemistry to materials science, this molecule continues to be a focal point for researchers seeking innovative solutions. With ongoing advancements in synthesis techniques and application development, the future of this compound looks promising as it paves the way for groundbreaking discoveries.